Cas no 1798031-46-5 (3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide)

• Product Name: 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide
• CAS No: 1798031-46-5
• MF: C₁₆H₁₇FN₄O₂
• MW: 316.330186605453
• CID: 5376905
• Update Time: 2025-06-08

3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-[[4-(4-morpholinyl)-2-pyrimidinyl]methyl]benzamide
• 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide

• Inchi： 1S/C16H17FN4O2/c17-13-3-1-2-12(10-13)16(22)19-11-14-18-5-4-15(20-14)21-6-8-23-9-7-21/h1-5,10H,6-9,11H2,(H,19,22)
• InChI Key： HGSJJZSCXPBQLY-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N2CCOCC2)=N1)(=O)C1=CC=CC(F)=C1

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.6±50.0 °C(Predicted)
• pka: 12.99±0.46(Predicted)

Additional information on 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide

3-Fluoro-N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide (CAS No. 1798031-46-5): An Overview of Its Structure, Properties, and Potential Applications

3-Fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide (CAS No. 1798031-46-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide is characterized by a pyrimidine ring substituted with a morpholine group and a benzamide moiety. The presence of the fluoro substituent on the benzene ring adds an additional layer of complexity and can influence the compound's pharmacological properties. The morpholine group, a six-membered heterocyclic ring containing one oxygen atom, is known for its ability to form hydrogen bonds and enhance solubility, making it a valuable functional group in drug design.

Recent studies have highlighted the potential of 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its antitumor properties, 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide have also been studied in detail. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide in various disease settings. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without major adverse effects. These findings have generated considerable excitement among researchers and clinicians alike.

Beyond its therapeutic applications, 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide has also been explored as a tool for chemical biology research. Its ability to modulate specific signaling pathways makes it a valuable probe for understanding the molecular mechanisms underlying various diseases. For example, studies have used this compound to investigate the role of certain kinases in cancer progression and to identify potential targets for drug development.

In conclusion, 3-fluoro-N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzamide (CAS No. 1798031-46-5) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative treatments for various diseases.